Cas no 53193-45-6 (2,4,6,8,10-Dodecapentaenal)

• Product Name: 2,4,6,8,10-Dodecapentaenal
• CAS No: 53193-45-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 378559
• PubChem ID: 148608
• Update Time: 2025-04-19

2,4,6,8,10-Dodecapentaenal Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10-Dodecapentaenal
• dodeca-2,4,6,8,10-pentaenal
• 53193-45-6
• Dodekapentaenal

• Inchi： 1S/C12H14O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-12H,1H3
• InChI Key： NLPJEWTYXLOFLM-UHFFFAOYSA-N
• SMILES： O=CC=CC=CC=CC=CC=CC

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166-167 ºC
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 17.07